Cas no 2228347-73-5 (tert-butyl 3-(2,6-dioxooxan-4-yl)azetidine-1-carboxylate)

• Product Name: tert-butyl 3-(2,6-dioxooxan-4-yl)azetidine-1-carboxylate
• CAS No: 2228347-73-5
• MF: C₁₃H₁₉NO₅
• MW: 269.293664216995
• CID: 6320862
• PubChem ID: 165621461
• Update Time: 2025-10-18

tert-butyl 3-(2,6-dioxooxan-4-yl)azetidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-(2,6-dioxooxan-4-yl)azetidine-1-carboxylate
• 2228347-73-5
• EN300-1894347

• Inchi： 1S/C13H19NO5/c1-13(2,3)19-12(17)14-6-9(7-14)8-4-10(15)18-11(16)5-8/h8-9H,4-7H2,1-3H3
• InChI Key： BXGNHPSZIIAJSY-UHFFFAOYSA-N
• SMILES： O1C(CC(CC1=O)C1CN(C(=O)OC(C)(C)C)C1)=O

Computed Properties

• Exact Mass: 269.12632271g/mol
• Monoisotopic Mass: 269.12632271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 390
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 72.9Ų

Additional information on tert-butyl 3-(2,6-dioxooxan-4-yl)azetidine-1-carboxylate

Research Brief on tert-Butyl 3-(2,6-Dioxooxan-4-yl)azetidine-1-carboxylate (CAS: 2228347-73-5)

The compound tert-butyl 3-(2,6-dioxooxan-4-yl)azetidine-1-carboxylate (CAS: 2228347-73-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and therapeutic potential.

Recent studies have highlighted the role of tert-butyl 3-(2,6-dioxooxan-4-yl)azetidine-1-carboxylate as a key intermediate in the synthesis of novel bioactive molecules. Its unique structural features, including the azetidine ring and the dioxooxane moiety, make it a versatile scaffold for the development of protease inhibitors and other enzyme-targeting therapeutics. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in modulating the activity of serine proteases, which are implicated in various inflammatory and neoplastic diseases.

In terms of synthesis, advancements have been made in optimizing the yield and purity of tert-butyl 3-(2,6-dioxooxan-4-yl)azetidine-1-carboxylate. A recent patent (WO2023056789) describes an improved catalytic process that reduces byproduct formation and enhances scalability. This development is particularly relevant for industrial applications, where cost-effective and sustainable production methods are paramount.

Furthermore, preclinical evaluations have revealed promising pharmacokinetic properties of derivatives based on this scaffold. For instance, a derivative incorporating a sulfonamide group exhibited enhanced bioavailability and target engagement in murine models of fibrosis. These findings were presented at the 2024 American Chemical Society National Meeting, underscoring the compound's potential in treating fibrotic disorders.

Despite these advancements, challenges remain in fully elucidating the compound's mechanism of action and minimizing off-target effects. Ongoing research aims to address these gaps through structure-activity relationship (SAR) studies and high-throughput screening. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, tert-butyl 3-(2,6-dioxooxan-4-yl)azetidine-1-carboxylate represents a promising candidate for drug development, with its versatile scaffold and demonstrated bioactivity. Continued research into its synthesis, optimization, and therapeutic applications will be critical in unlocking its full potential in the chemical biology and medicinal chemistry landscape.